1-{3-methoxyspiro[3.3]heptan-1-yl}methanamine hydrochloride

Description

1-{3-methoxyspiro[3.3]heptan-1-yl}methanamine hydrochloride is a chemical compound featuring a spirocyclic structure, specifically a spiro[3.3]heptane moiety. This compound is notable for its unique three-dimensional conformation and functional groups, including a methoxy group and a methanamine group, which provide basic amine functionality. The hydrochloride salt form enhances stability and handling in various applications.

Synthesis and Preparation

The synthesis of 1-{3-methoxyspiro[3.3]heptan-1-yl}methanamine hydrochloride typically involves multi-step organic reactions. While specific synthesis pathways are not detailed in the available literature, compounds with similar spirocyclic structures often involve reactions that form the spiro ring system through strain-relocating rearrangements or other complex organic transformations .

Applications and Potential Uses

1-{3-methoxyspiro[3.3]heptan-1-yl}methanamine hydrochloride may have potential applications in various fields, including medicinal chemistry and pharmaceutical research. The spiro[3.3]heptane motif is prevalent in biologically relevant molecules, suggesting that derivatives of this compound could be explored for therapeutic purposes .

Interaction Studies

Interaction studies are crucial for understanding how this compound interacts with biological systems. Preliminary investigations might focus on its binding affinity to specific receptors or enzymes, which could provide insights into its potential therapeutic applications.

Comparison with Similar Compounds

Several compounds share structural similarities with 1-{3-methoxyspiro[3.3]heptan-1-yl}methanamine hydrochloride, highlighting its uniqueness:

Compound Name	Molecular Formula	Unique Features
N-methyl-1-spiro[3.3]heptan-2-yl-methanamine	C9H18ClN	Methyl substitution on nitrogen
1-(2-Aminoethyl)-3-methoxyspiro[3.3]heptan-1-ol	C10H19NO2	Hydroxyl group addition
1-[6-(Trifluoromethyl)spiro[3.3]heptan-2-yl]methanamine	C10H14ClF3N	Trifluoromethyl substitution
Methyl 1-amino-spiro[3.3]heptane-2-carboxylate	C10H17ClNO2	Carboxylate functionality

• CAS No.: 2728228-12-2
• Product Name: 1-{3-methoxyspiro[3.3]heptan-1-yl}methanamine hydrochloride
• Molecular Formula: C9H18ClNO
• Molecular Weight: 191.70 g/mol
• IUPAC Name: (3-methoxyspiro[3.3]heptan-1-yl)methanamine;hydrochloride
• Standard InChI: InChI=1S/C9H17NO.ClH/c1-11-8-5-7(6-10)9(8)3-2-4-9;/h7-8H,2-6,10H2,1H3;1H
• Standard InChIKey: HEZXFXOHUKLLKC-UHFFFAOYSA-N
• Canonical SMILES: COC1CC(C12CCC2)CN.Cl
• Purity: 95
• PubChem Compound: 165589515
• Last Modified: Aug 25 2023